Cas no 105328-90-3 (D-Ala-D-Ala-OMe HCl)

• Product Name: D-Ala-D-Ala-OMe HCl
• CAS No: 105328-90-3
• MF: C₇H₁₅ClN₂O₃
• MW: 210.658601045609
• MDL: MFCD00155454
• CID: 126683
• PubChem ID: 56924290
• Update Time: 2025-06-09

D-Ala-D-Ala-OMe HCl Chemical and Physical Properties

Names and Identifiers

• D-Alanine, D-alanyl-,methyl ester, monohydrochloride (9CI)
• (R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride
• D-Ala-D-Ala-OMe HCl
• H-D-ALA-D-ALA-OME · HCL
• H-D-ALA-D-ALA-OME HCL,
• D-alanyl-D-alanine methyl ester hydrochloride
• (R)-Methyl 2-((R)-2-aMinopropanaMido)propanoate HCl
• H-D-ALA-D-ALA-OME HCL
• A896035
• WVSVBOMWSCRPGM-TYSVMGFPSA-N
• I11934
• CS-0440584
• EN300-7354484
• METHYL (2R)-2-[(2R)-2-AMINOPROPANAMIDO]PROPANOATE HYDROCHLORIDE
• methyl (2R)-2-[[(2R)-2-aminopropanoyl]amino]propanoate;hydrochloride
• 105328-90-3
• methyl D-alanyl-D-alaninate hydrochloride
• SCHEMBL16619866
• MFCD00155454
• H-D-Ala-D-Ala-OMe.HCl
• (R)-Methyl2-((R)-2-aminopropanamido)propanoatehydrochloride
• AKOS015845999
• AKOS016001753
• D-Alanine, N-D-alanyl-, methyl ester, monohydrochloride

• MDL： MFCD00155454
• Inchi： 1S/C7H14N2O3.ClH/c1-4(8)6(10)9-5(2)7(11)12-3;/h4-5H,8H2,1-3H3,(H,9,10);1H/t4-,5-;/m1./s1
• InChI Key： WVSVBOMWSCRPGM-TYSVMGFPSA-N
• SMILES： Cl.O(C)C([C@@H](C)NC([C@@H](C)N)=O)=O

Computed Properties

• Exact Mass: 210.0771200g/mol
• Monoisotopic Mass: 210.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.42000
• LogP: 0.90450

D-Ala-D-Ala-OMe HCl Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on D-Ala-D-Ala-OMe HCl

Comprehensive Guide to D-Ala-D-Ala-OMe HCl (CAS No. 105328-90-3): Properties, Applications, and Research Insights

D-Ala-D-Ala-OMe HCl (CAS No. 105328-90-3) is a dipeptide derivative widely recognized for its role in biochemical and pharmaceutical research. This compound, featuring two D-alanine residues linked via an ester bond, serves as a critical intermediate in peptidomimetic studies and antimicrobial agent development. Its molecular structure, C8H16N2O4·HCl, and high purity make it indispensable for peptide synthesis, enzyme inhibition assays, and antibiotic resistance research.

In recent years, the surge in antibiotic-resistant pathogens has driven interest in compounds like D-Ala-D-Ala-OMe HCl. Researchers frequently explore its interaction with bacterial cell wall biosynthesis enzymes, particularly penicillin-binding proteins (PBPs) and vancomycin. This aligns with trending searches such as "new antibiotic targets 2024" and "peptide-based antimicrobials", reflecting its relevance in addressing global health challenges.

The synthesis of D-Ala-D-Ala-OMe HCl involves solid-phase peptide synthesis (SPPS) or solution-phase methods, ensuring >95% purity for analytical standards. Its stability under controlled conditions (storage at -20°C) and solubility in polar solvents (e.g., water, DMSO) facilitate diverse experimental applications. Laboratories prioritize this compound for HPLC validation, mass spectrometry calibration, and structure-activity relationship (SAR) studies.

Beyond antimicrobial research, CAS 105328-90-3 is pivotal in glycopeptide antibiotic development. Its structural mimicry of bacterial peptidoglycan precursors enables mechanistic studies on drugs like teicoplanin and dalbavancin. This connects to popular queries like "how do glycopeptides work?" and "overcoming vancomycin resistance", underscoring its educational and industrial value.

Quality control of D-Ala-D-Ala-OMe HCl adheres to ICH guidelines, with characterization via 1H/13C NMR, FT-IR, and elemental analysis. Suppliers often provide certificates of analysis (CoA) detailing residual solvents and heavy metal content, addressing regulatory concerns. Such transparency responds to growing demand for "GMP-compliant peptide reagents" in preclinical trials.

Emerging applications include bioconjugation for drug delivery systems and proteomics research. Its compatibility with click chemistry protocols enables labeling for cellular uptake studies, a hotspot in nanomedicine forums. These interdisciplinary uses position CAS 105328-90-3 as a versatile tool for next-generation therapeutics innovation.

For researchers sourcing D-Ala-D-Ala-OMe HCl, key considerations include batch-to-batch consistency and lyophilization stability. Leading manufacturers optimize synthesis routes to minimize epimerization risks, ensuring stereochemical integrity. This attention to detail caters to precision-driven fields like cryo-EM sample preparation and X-ray crystallography.

Environmental and safety profiles of 105328-90-3 are equally critical. While non-hazardous under standard handling, proper PPE (gloves, lab coats) is recommended due to its hygroscopic nature. Disposal follows OECD guidelines for organic salts, aligning with sustainability trends like "green chemistry in peptide synthesis".

In conclusion, D-Ala-D-Ala-OMe HCl remains a cornerstone in medicinal chemistry and microbiology. Its dual role as a biochemical probe and therapeutic scaffold continues to inspire innovations across life sciences, answering contemporary questions about pathogen evasion mechanisms and rational drug design strategies.